Cas no 2034225-64-2 (3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

• Product Name: 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• CAS No: 2034225-64-2
• MF: C₁₉H₁₆F₂N₄O₃
• MW: 386.352150917053
• CID: 5467359
• Update Time: 2025-10-29

3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(2,5-difluorobenzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C19H16F2N4O3/c20-11-3-4-15(21)14(10-11)17(26)24-8-5-12(6-9-24)25-18(27)13-2-1-7-22-16(13)23-19(25)28/h1-4,7,10,12H,5-6,8-9H2,(H,22,23,28)
• InChI Key： ZHPDNFJVJJRGRL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(N1CCC(CC1)N1C(NC2C(=CC=CN=2)C1=O)=O)=O)F

Computed Properties

• Exact Mass: 386.11904671 g/mol
• Monoisotopic Mass: 386.11904671 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 386.4
• XLogP3: 1.8
• Topological Polar Surface Area: 82.6

Additional information on 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

Introduction to 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034225-64-2)

3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of fluorine atoms in the 2,5-difluorobenzoyl moiety and the piperidine ring in its structure contributes to its unique pharmacophoric features, making it a promising candidate for further exploration in drug discovery.

The chemical structure of this compound can be broken down into several key functional groups. The pyrido[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This core structure is often found in bioactive molecules and has been extensively studied for its potential to interact with various biological targets. The 1-(2,5-difluorobenzoyl)piperidin-4-yl substituent adds another layer of complexity to the molecule. The benzoyl group with fluorine atoms at the 2 and 5 positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Recent studies have shown that pyrido[2,3-d]pyrimidine derivatives exhibit potent inhibitory activity against various kinases, including tyrosine kinases and serine/threonine kinases. The fluorinated benzoyl group in this compound is particularly noteworthy, as fluorine atoms are known to improve binding affinity and selectivity by increasing hydrophobic interactions and modulating electronic properties.

Moreover, the piperidin-4-yl moiety has been identified as a key pharmacophore in many pharmacologically active compounds. Piperidine derivatives are known for their ability to enhance oral bioavailability and metabolic stability due to their favorable pharmacokinetic properties. In the context of this compound, the piperidinyl group may serve as a crucial linker between the pyrido[2,3-d]pyrimidine core and the difluorobenzoyl substituent, facilitating optimal spatial orientation for biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with target enzymes with high accuracy. These studies suggest that the fluorinated benzoyl group interacts with key residues in the active site of kinases, while the piperidinyl group provides additional interactions that stabilize the binding. This dual interaction profile makes this compound a promising lead for further development.

In addition to its potential as a kinase inhibitor, this compound has also shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. The pyrido[2,3-d]pyrimidine core is known to have anti-inflammatory properties, and the presence of fluorine atoms may enhance these effects by improving binding affinity to inflammatory mediators.

The synthesis of this compound presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. One particularly effective synthetic route involves a multi-step process that begins with the formation of the pyrido[2,3-d]pyrimidine core followed by functionalization with the 1-(2,5-difluorobenzoyl)piperidin-4-yl substituent. This approach has been optimized to ensure high yield and purity.

Once synthesized, this compound can be subjected to various biochemical assays to evaluate its potency and selectivity against target enzymes. These assays typically involve measuring enzyme inhibition rates at different concentrations of the compound. Preliminary results from such assays have shown that this compound exhibits significant inhibitory activity against several kinases with IC50 values in the low nanomolar range.

The development of new anticancer agents is an ongoing challenge due to the complexity of cancer biology and the emergence of drug resistance. However, compounds like 3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione offer hope by targeting multiple pathways involved in cancer progression. By inhibiting key enzymes that drive tumor growth and survival, this compound has the potential to be developed into a novel therapeutic agent.

In conclusion,3-[1-(2,5-difluorobenzoyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034225-64-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical structure combines several pharmacophoric features that make it an attractive candidate for further exploration as an anticancer agent. With ongoing research focused on optimizing its synthesis and evaluating its biological activity, this compound holds promise for contributing to advancements in oncology treatment.